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Compound of Interest

Compound Name: 2-Fluoroethyl fluoroacetate

Cat. No.: B15290528

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
Fluoroethyl fluoroacetate (CAS Number: 459-99-4). The information is compiled for
professionals in research and development who require accurate data for modeling, synthesis,
and formulation. This document summarizes available quantitative data, outlines detailed
experimental protocols for property determination, and includes a workflow diagram for physical
property analysis.

Core Physical Properties

2-Fluoroethyl fluoroacetate is an organic compound with the chemical formula CaHeF202.[1]
It is characterized as a colorless liquid with a distinctive odor and is known for its moderate
volatility and solubility in organic solvents.[2] The presence of two fluorine atoms in the
molecule significantly influences its chemical reactivity and physical characteristics.

Quantitative Data Summary

The following tables summarize the available quantitative data for 2-Fluoroethyl
fluoroacetate. It is critical to note that experimentally verified data for this specific compound is
limited in publicly accessible literature. Many databases provide data for its isomer, ethyl
fluoroacetate (CAS 459-72-3), and care must be taken to avoid confusion. The data presented
here is specific to 2-Fluoroethyl fluoroacetate, with calculated or estimated values clearly
indicated.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15290528?utm_src=pdf-interest
https://www.benchchem.com/product/b15290528?utm_src=pdf-body
https://www.benchchem.com/product/b15290528?utm_src=pdf-body
https://www.benchchem.com/product/b15290528?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL490211.htm
https://cymitquimica.com/cas/459-99-4/
https://www.benchchem.com/product/b15290528?utm_src=pdf-body
https://www.benchchem.com/product/b15290528?utm_src=pdf-body
https://www.benchchem.com/product/b15290528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
Molecular Formula CaHeF20:2 LookChem
Molecular Weight 124.09 g/mol PubChem][3]
CAS Number 459-99-4 LookChem
Canonical SMILES C(CF)OC(=0O)CF LookChem[1]

Table 1: General Identifiers for 2-Fluoroethyl fluoroacetate

Property Value Notes Source
Boiling Point 147.79 °C Rough estimate LookChem
Density 1.1926 g/cm3 Estimate LookChem

Inferred from liquid
Melting Point <25°C state at standard Wikipedia[4]
conditions

Refractive Index Not available

. Soluble in organic o o
Solubility . Qualitative CymitQuimical[2]
solvents

Table 2: Physical Properties of 2-Fluoroethyl fluoroacetate

Experimental Protocols for Physical Property
Determination

The following are detailed, generalized methodologies for the experimental determination of the
key physical properties of liquid organic compounds like 2-Fluoroethyl fluoroacetate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and accurate method for its determination is simple distillation.
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Apparatus:

Round-bottom flask

e Heating mantle

« Distillation head

o Thermometer (calibrated)
» Condenser

e Receiving flask
 Boiling chips

Procedure:

» Place a small volume of 2-Fluoroethyl fluoroacetate into the round-bottom flask, along with
a few boiling chips to ensure smooth boiling.

» Assemble the distillation apparatus. The thermometer bulb should be positioned just below
the side arm of the distillation head to accurately measure the temperature of the vapor that
is distilling.

» Begin heating the flask gently.

e Record the temperature at which the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point.

o Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-
dependent.

Determination of Density

Density, the mass per unit volume, can be accurately measured using a pycnometer.

Apparatus:
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e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance
o Constant temperature water bath

Procedure:

Clean and dry the pycnometer thoroughly and record its mass (ma1).

« Fill the pycnometer with distilled water and place it in a constant temperature water bath
(e.g., 20°C) until it reaches thermal equilibrium.

o Carefully dry the outside of the pycnometer and record its mass (m-).

o Empty and dry the pycnometer, then fill it with 2-Fluoroethyl fluoroacetate.
o Repeat the thermal equilibration in the water bath.

o Dry the exterior and record the mass of the pycnometer with the sample (ms).

e The density of the sample (p_sample) at the given temperature is calculated using the
formula: p_sample = [(ms - m1) / (m2 - m1)] * p_water where p_water is the known density of
water at the experimental temperature.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance and is measured using a
refractometer.

Apparatus:
o Abbe refractometer
o Constant temperature water bath

e Dropper
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Procedure:

Calibrate the refractometer using a standard sample with a known refractive index (e.g.,
distilled water).

e Ensure the prism of the refractometer is clean and dry.
» Using a dropper, place a few drops of 2-Fluoroethyl fluoroacetate onto the prism.

o Close the prism and allow the sample to reach the desired temperature, typically 20°C, by
circulating water from the constant temperature bath.

o Adjust the refractometer to bring the dividing line between the light and dark fields into sharp
focus at the center of the crosshairs.

¢ Read the refractive index from the instrument's scale.

Workflow for Physical Property Analysis

The following diagram illustrates a logical workflow for the experimental characterization of the
physical properties of a liquid organic compound such as 2-Fluoroethyl fluoroacetate.
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Caption: Workflow for the experimental determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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